Cas no 394-39-8 (4-Chloro-2-fluorobenzoyl chloride)

4-Chloro-2-fluorobenzoyl chloride Properties

Names and Identifiers

• 4-Chloro-2-fluorobenzoyl chloride
• 2-Fluoro-4-chlorobenzoyl chloride
• PWHFJLCMUCFYRQ-UHFFFAOYSA-N
• A824550
• SCHEMBL645757
• PS-10775
• 4-chloro-2-fluoro-benzoyl chloride
• 2-fluoro4-chloro-benzoyl chloride
• 2-fluoro-4-chlorobenzoylchloride
• 4-chloro-2-fluorobenzoylchloride
• 4-chloranyl-2-fluoranyl-benzoyl chloride
• 394-39-8
• AKOS007930521
• E85346
• MFCD03093845
• DTXSID10378585
• 2-fluoro-4-chloro-benzoyl chloride
• FT-0632079
• Benzoyl chloride, 4-chloro-2-fluoro-
• DB-021074
• +Expand

• MDL： MFCD03093845
• InChIKey： PWHFJLCMUCFYRQ-UHFFFAOYSA-N
• Inchi： 1S/C7H3Cl2FO/c8-4-1-2-5(7(9)11)6(10)3-4/h1-3H
• SMILES： C1=CC(=C(C=C1Cl)F)C(=O)Cl

Computed Properties

• Exact Mass: 191.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.954
• Heavy Atom Count: 11
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.85810
• PSA: 17.07000
• Refractive Index: 1.536
• Boiling Point: 205.5°Cat760mmHg
• Flash Point: 78.1°C
• Density: 1.462

4-Chloro-2-fluorobenzoyl chloride Security Information

• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265
• Hazard Statement： Corrosive
• Risk Phrases： 34
• HazardClass：CORROSIVE

4-Chloro-2-fluorobenzoyl chloride Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%